Cas no 1257639-27-2 (Cyclopropylhydrazine oxalate)
Cyclopropylhydrazine oxalate Chemical and Physical Properties
Names and Identifiers
-
- cyclopropylhydrazine oxalate
- cyclopropyl hydrazine oxalate
- Cyclopropylhydrazine oxalate
-
- Inchi: 1S/C3H8N2.C2H2O4/c4-5-3-1-2-3;3-1(4)2(5)6/h3,5H,1-2,4H2;(H,3,4)(H,5,6)
- InChI Key: IWPHAFFZIMCNES-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)=O.N(C1CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 103
- Topological Polar Surface Area: 113
Cyclopropylhydrazine oxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A250001810-5g |
Cyclopropylhydrazine oxalate |
1257639-27-2 | 97% | 5g |
$1050.56 | 2023-09-03 | |
| Alichem | A250001810-10g |
Cyclopropylhydrazine oxalate |
1257639-27-2 | 97% | 10g |
$1608.00 | 2023-09-03 | |
| Alichem | A250001810-25g |
Cyclopropylhydrazine oxalate |
1257639-27-2 | 97% | 25g |
$2680.00 | 2023-09-03 |
Cyclopropylhydrazine oxalate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Cyclopropylhydrazine oxalate
Introduction to Cyclopropylhydrazine oxalate (CAS No: 1257639-27-2)
Cyclopropylhydrazine oxalate, with the chemical identifier CAS No 1257639-27-2, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This substance, characterized by its cyclopropyl and hydrazine functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The oxalate salt form enhances its solubility and stability, making it a valuable intermediate in synthetic protocols.
The structure of Cyclopropylhydrazine oxalate features a cyclopropyl ring attached to a hydrazine moiety, which is further coordinated with an oxalate anion. This unique arrangement imparts distinct chemical properties that make it useful in various synthetic transformations. The cyclopropyl group, known for its strain and reactivity, can participate in diverse reactions such as nucleophilic additions and ring-opening processes, while the hydrazine moiety offers opportunities for further functionalization via condensation reactions.
In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from simple organic building blocks. Cyclopropylhydrazine oxalate fits into this category, as it can serve as a precursor for more complex molecules. Researchers have been exploring its utility in the synthesis of pharmacologically active compounds, particularly those targeting neurological and inflammatory disorders. The hydrazine group, for instance, is a common pharmacophore in drugs that interact with biological systems via redox processes.
One of the most compelling aspects of Cyclopropylhydrazine oxalate is its role in medicinal chemistry. The compound’s ability to undergo selective reactions allows chemists to tailor its structure for specific biological targets. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The cyclopropyl group’s strain can be exploited to enhance binding affinity to protein targets, a strategy that has been successfully employed in drug design.
The synthesis of Cyclopropylhydrazine oxalate typically involves the reaction of cyclopropanecarboxylic acid derivatives with hydrazine hydrate, followed by salt formation with oxalic acid. This process highlights the compound’s versatility as a synthetic intermediate. Recent advances in catalytic methods have further improved the efficiency of these reactions, enabling higher yields and cleaner reaction profiles. Such improvements are essential for scaling up production and ensuring cost-effectiveness in pharmaceutical manufacturing.
From a research perspective, Cyclopropylhydrazine oxalate has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its reactivity makes it an excellent candidate for exploring transition-metal-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis. By understanding how this compound behaves under different conditions, chemists can gain insights into broader principles that apply to other molecules.
The pharmaceutical applications of Cyclopropylhydrazine oxalate extend beyond kinase inhibitors. Researchers have also examined its potential as an intermediate in the synthesis of antiviral and antibacterial agents. The hydrazine group’s ability to form Schiff bases with aldehydes and ketones opens up avenues for creating bioactive molecules with enhanced stability and bioavailability. These properties are particularly important for drugs that need to withstand metabolic degradation in vivo.
In conclusion, Cyclopropylhydrazine oxalate (CAS No: 1257639-27-2) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug development is likely to grow. The advancements in synthetic methodologies further enhance its utility, ensuring that it remains a relevant and valuable component in the chemist’s toolkit.
1257639-27-2 (Cyclopropylhydrazine oxalate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)